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Compound of Interest

Compound Name: SR9011

Cat. No.: B610983 Get Quote

SR9011 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability of SR9011 in solution, methods to

prevent its degradation, and troubleshooting for common experimental issues.

Frequently Asked Questions (FAQs)
Q1: What is SR9011 and what is its primary mechanism of action?

SR9011 is a synthetic agonist of the nuclear receptors REV-ERBα and REV-ERBβ.[1][2] These

receptors are crucial components of the circadian clock, regulating the expression of core clock

proteins.[3][4] By activating REV-ERBs, SR9011 modulates circadian behavior and

metabolism, influencing the transcription of genes involved in lipid and glucose metabolism.[1]

[3] This activity has made it a compound of interest for research into metabolic diseases and

cancer.[5][6]

Q2: What are the recommended solvents for dissolving SR9011?

SR9011 is soluble in several organic solvents. Dimethyl sulfoxide (DMSO) is the most

commonly used solvent for preparing stock solutions for in vitro studies.[1][6] Ethanol is also a

viable solvent.[7] For in vivo studies, complex formulations are often required, such as a

mixture of DMSO, PEG300, Tween 80, and saline.[2] It is noted that SR9011 may undergo

slow degradation in PEG400.[7]
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Q3: How should I store SR9011 powder and solutions to prevent degradation?

Proper storage is critical to maintaining the integrity of SR9011.

Powder: The solid form of SR9011 should be stored at room temperature or, for long-term

storage, at -20°C.[1][8] It is essential to keep it in a tightly sealed container, away from heat,

light, and moisture.[7][8][9]

Solutions: SR9011 solutions, particularly in DMSO, should be stored at -20°C for long-term

use.[1] For short-term storage, 4°C is acceptable, but degradation is more likely over time. To

minimize degradation, it is advisable to prepare fresh solutions or use aliquots of a stock

solution to avoid repeated freeze-thaw cycles.[10][11]

Q4: What are the primary factors that contribute to SR9011 degradation in solution?

While specific degradation pathways for SR9011 are not extensively detailed in the available

literature, general principles of chemical stability suggest that factors like solvent choice,

temperature, light exposure, and the presence of water can contribute to its degradation.[7][8]

[9] The presence of water in DMSO, for instance, can be a significant factor in the degradation

of many compounds.[10] Given its chemical structure, SR9011 may be susceptible to

hydrolysis or oxidation over time, especially under suboptimal storage conditions.

Q5: Are there quantitative data available on the stability of SR9011 in different solvents over

time?

Currently, there is a lack of publicly available, detailed quantitative studies on the degradation

kinetics of SR9011 in various solvents and conditions. Most information is qualitative,

emphasizing the importance of proper storage and handling to minimize degradation.[1][7][8][9]

Researchers should assume that degradation can occur and take preventative measures.

Q6: How can I prepare a stable SR9011 solution for my experiments?

To prepare a stable stock solution, dissolve SR9011 powder in high-purity, anhydrous DMSO.

[1][6] Sonication may be recommended to ensure complete dissolution.[2] Once dissolved, the

stock solution should be aliquoted into smaller volumes in tightly sealed vials and stored at

-20°C. This practice minimizes the exposure of the entire stock to repeated temperature

changes and potential contaminants.
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Q7: What are the visual or experimental signs of SR9011 degradation?

Visual signs of degradation can include a change in the color or clarity of the solution.

Experimentally, degradation may manifest as a loss of potency, leading to inconsistent or

irreproducible results in your assays. If you suspect degradation, it is best to prepare a fresh

solution from a reliable powder source.

Q8: Can I use an SR9011 solution that I suspect has degraded?

It is strongly advised not to use a solution that is suspected of degradation. The presence of

unknown degradation products could lead to erroneous experimental results and potentially

unforeseen off-target effects.
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Problem Possible Cause Recommended Solution

Inconsistent or weaker than

expected experimental results.

SR9011 may have degraded in

solution due to improper

storage or repeated freeze-

thaw cycles.

Prepare a fresh stock solution

of SR9011 from a new vial of

powder. Aliquot the new stock

solution into single-use

volumes and store at -20°C.

SR9011 powder is difficult to

dissolve.

The solvent may be of

insufficient purity or the

concentration may be too high.

Use high-purity, anhydrous

DMSO. Gentle warming or

sonication can aid in

dissolution.[2] Ensure you are

not exceeding the

recommended solubility limits.

The SR9011 solution appears

cloudy or has precipitated after

thawing.

The compound may have

come out of solution, or the

solvent may have absorbed

moisture.

Warm the solution gently in a

water bath and vortex to

redissolve the compound. If

the issue persists, the solution

may need to be remade with

fresh, anhydrous solvent.

The SR9011 solution has

changed color.

This is a likely indicator of

chemical degradation.

Discard the solution

immediately and prepare a

fresh stock. Review your

storage and handling

procedures to prevent future

degradation.

Data Summary Tables
Table 1: Solubility of SR9011
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Solvent Concentration Notes Reference

DMSO 2 mg/mL Clear solution [1]

DMSO 50 mg/mL
Sonication

recommended
[2]

Ethanol Soluble --- [7]

10% DMSO + 40%

PEG300 + 5% Tween

80 + 45% Saline

2 mg/mL

For in vivo use,

sonication

recommended

[2]

PEG400 Soluble
Slow degradation

noted
[7]

Table 2: Recommended Storage Conditions for SR9011

Form Temperature Conditions Reference

Powder (Long-term) -20°C

Tightly sealed,

protected from light

and moisture.

[1]

Powder (Short-term) Room Temperature

Tightly sealed,

protected from heat,

light, and moisture.

[7][8][9]

Solution (in DMSO) -20°C

Aliquoted in single-

use vials to avoid

freeze-thaw cycles.

[1]

Experimental Protocols
Protocol for Preparation of a 10 mM SR9011 Stock Solution in DMSO

Materials:

SR9011 powder (purity ≥98%)
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Anhydrous dimethyl sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Sonicator (optional)

Procedure:

1. Allow the SR9011 powder container to equilibrate to room temperature before opening to

prevent moisture condensation.

2. Weigh the desired amount of SR9011 powder using a calibrated analytical balance in a

sterile environment. For example, for 1 mL of a 10 mM solution, weigh 4.79 mg of SR9011
(Molecular Weight: 479.04 g/mol ).

3. Add the appropriate volume of anhydrous DMSO to the vial containing the SR9011
powder.

4. Vortex the solution thoroughly for 2-3 minutes until the powder is completely dissolved. If

necessary, use a sonicator for a short period to aid dissolution.[2]

5. Once fully dissolved, aliquot the stock solution into single-use amber vials.

6. Label the vials clearly with the compound name, concentration, solvent, and date of

preparation.

7. Store the aliquots at -20°C.
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Click to download full resolution via product page

Caption: Signaling pathway of SR9011 via REV-ERB activation.
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Caption: Experimental workflow for SR9011 solution preparation and use.
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Caption: Factors influencing SR9011 degradation and prevention methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ≥98% (HPLC), nuclear receptor REV-ERB agonist, powder | Sigma-Aldrich
[sigmaaldrich.com]

2. SR9011 | Autophagy | TargetMol [targetmol.com]

3. researchgate.net [researchgate.net]

4. researchgate.net [researchgate.net]

5. biosynth.com [biosynth.com]

6. Pharmacological activation of REV-ERBs is lethal in cancer and oncogene induced
senescence - PMC [pmc.ncbi.nlm.nih.gov]

7. science.bio [science.bio]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b610983?utm_src=pdf-body
https://www.benchchem.com/product/b610983?utm_src=pdf-body-img
https://www.benchchem.com/product/b610983?utm_src=pdf-body
https://www.benchchem.com/product/b610983?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/JP/ja/product/sigma/sml2067
https://www.sigmaaldrich.com/JP/ja/product/sigma/sml2067
https://www.targetmol.com/compound/sr9011
https://www.researchgate.net/figure/Activation-of-REV-ERB-by-SR9011-in-vivo-results-in-an-increase-in-energy-expenditure-and_fig1_265550303
https://www.researchgate.net/figure/Chemical-structures-of-REV-ERBa-agonists-SR9009-a-and-SR9011-b-The-tentative_fig1_309408331
https://www.biosynth.com/p/EFC68629/1379686-29-9-sr9011
https://pmc.ncbi.nlm.nih.gov/articles/PMC5924733/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5924733/
https://science.bio/product/sr9011-powder/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


8. SR9011 SARMs Powder China Source HPLC Purity 99.0% Manufacturer [bulksarms.com]

9. benchmarkchems.com [benchmarkchems.com]

10. Studies on repository compound stability in DMSO under various conditions - PubMed
[pubmed.ncbi.nlm.nih.gov]

11. Search for the Active Ingredients from a 2‐Aminothiazole DMSO Stock Solution with
Antimalarial Activity - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [SR9011 degradation in solution and prevention
methods]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610983#sr9011-degradation-in-solution-and-
prevention-methods]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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